Cas no 74129-11-6 (4-Bromopyridine, hydrobromide)

4-Bromopyridine hydrobromide is a brominated pyridine derivative commonly used as an intermediate in organic synthesis and pharmaceutical manufacturing. Its key advantages include high reactivity as a halogenated heterocycle, facilitating nucleophilic substitution reactions to introduce pyridine moieties into target molecules. The hydrobromide salt form enhances stability and solubility in polar solvents, making it suitable for controlled reactions. This compound is particularly valuable in the preparation of agrochemicals, ligands, and active pharmaceutical ingredients (APIs). Its well-defined crystalline structure ensures consistent purity, while the bromine substituent allows for further functionalization, enabling diverse synthetic applications in medicinal and materials chemistry.
4-Bromopyridine, hydrobromide structure
4-Bromopyridine, hydrobromide structure
Product Name:4-Bromopyridine, hydrobromide
CAS No:74129-11-6
MF:C5H5Br2N
MW:238.9079
MDL:MFCD00060195
CID:555492
PubChem ID:87564111
Update Time:2025-06-08

4-Bromopyridine, hydrobromide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromopyridine hydrobromide
    • 4-Bromopyridine, HBr
    • Pyridine, 4-bromo-,hydrobromide (1:1)
    • 4-bromopyridine HBr
    • Pyridine, 4-bromo-, hydrobromide
    • 4-BROMOPYRIDINEHYDROBROMIDE
    • 4-bromo-pyridine HBr
    • C5H4BrN.BrH
    • 4-Brompyridinhydrobromid
    • 4-bromopyridine;hydrobromide
    • SMSVBXDZZQOTGB-UHFFFAOYSA-N
    • KM1594
    • VP14678
    • 4-Bromopyridine--hydrogen bromide (1/1)
    • V7564
    • B1171
    • 74129-11-6
    • BS-29335
    • 4-bromo-Pyridine hydrobromide (1:1)
    • SB55098
    • D88764
    • CS-0212110
    • MFCD00060195
    • SCHEMBL1446624
    • DTXSID50659860
    • AKOS015833541
    • 4-Bromopyridine, hydrobromide
    • MDL： MFCD00060195
    • Inchi： 1S/C5H4BrN.BrH/c6-5-1-3-7-4-2-5;/h1-4H;1H
    • InChI Key： SMSVBXDZZQOTGB-UHFFFAOYSA-N
    • SMILES： BrC1C([H])=C([H])N=C([H])C=1[H].Br[H]

Computed Properties

  • Exact Mass: 236.87900
  • Monoisotopic Mass: 236.879
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 50
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 12.9

Experimental Properties

  • Color/Form: 。
  • Boiling Point: 185.2°C at 760 mmHg
  • Flash Point: 65.8°C
  • Water Partition Coefficient: almost transparency
  • PSA: 12.89000
  • LogP: 2.80220
  • Solubility: 。

4-Bromopyridine, hydrobromide Security Information

4-Bromopyridine, hydrobromide Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromopyridine, hydrobromide Pricemore >>

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